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Introduction

Basic Violet 14, also known by its common names Gentian Violet or Crystal Violet, is a
triphenylmethane dye that has been a longstanding and effective reagent in the field of forensic
science for the development of latent fingerprints. Its primary application is on the adhesive
side of various tapes and other non-porous surfaces where conventional powdering methods
are often ineffective.[1][2] This document provides detailed application notes, experimental
protocols, and safety guidelines for the use of Basic Violet 14 in a laboratory setting.

The mechanism of fingerprint development with Basic Violet 14 relies on its ability to stain the
fatty components of sebaceous sweat, epithelial cells, and other greasy contaminants present
in the latent fingerprint residue.[2] This staining action results in a distinct purple-colored
visualization of the friction ridge detail.

Applications
Basic Violet 14 is particularly effective for developing latent fingerprints on:

e The adhesive side of a variety of tapes, including transparent, packing, duct, and crepe
paper tapes.[1][3]

» Non-porous surfaces that may be oily or greasy.[2]
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e The inner and outer surfaces of latex and silicone gloves.

It is important to note that Basic Violet 14 solution is agueous and should not be used on
tapes with water-soluble adhesives.[1]

Quantitative Data Summary

The effectiveness of Basic Violet 14 can vary depending on the substrate and the specific
formulation of the reagent. The following table summarizes available quantitative and

comparative data from cited studies.
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Substrate

Reagent/Method

Quantitative/Comp
arative Results

Reference

Adhesive Tapes

Carton Sealing Tape

Commercial Gentian
Violet

Higher average
number of minutiae
developed compared

to crepe paper tape.

[3]

Crepe Paper Tape

Commercial Gentian
Violet

Lower average
number of minutiae

developed compared

to carton sealing tape.

[3]

Duct Tape

Commercial Gentian
Violet

No significant
difference in the
average number of
minutiae developed
compared to

transparent tape.

[3]

Transparent Tape

Commercial Gentian
Violet

No significant
difference in the
average number of
minutiae developed
compared to duct

tape.

[3]

Various Adhesive

Tapes

Phenol-based Gentian
Violet

Reported to provide
better results than
non-phenol based

formulations.

[4]

Brown and
Transparent Tapes
(Synthetic and Natural
Rubber Glue)

Gentian Violet

Less effective in
developing latent
fingerprints compared
to Wetwop™

suspension.

[4]

Gloves
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Minimal ridge detalil
] i with discontinuous or
Latex Gloves Gentian Violet [5]
dotty patterns

(Bandey score of 1).

Minimal ridge detalil
. ) ) with discontinuous or
Silicone Gloves Gentian Violet [5]
dotty patterns

(Bandey score of 1).

Experimental Protocols
Reagent Preparation

4.1.1 0.1% (w/v) Basic Violet 14 Aqueous Solution
This is the most commonly used formulation for general latent print development.
e Materials:

o Basic Violet 14 (Crystal Violet) powder

Distilled or deionized water

[¢]

[e]

100 mL volumetric flask

o

Weighing scale

[¢]

Magnetic stirrer and stir bar (optional)
e Procedure:
o Weigh out 0.1 g of Basic Violet 14 powder.
o Transfer the powder to the 100 mL volumetric flask.

o Add approximately 80 mL of distilled water to the flask.
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[e]

Stir the solution until the powder is completely dissolved. A magnetic stirrer can be used to
facilitate this process.

[e]

Once dissolved, add distilled water to the 100 mL mark.

o

Stopper the flask and invert several times to ensure thorough mixing.

[¢]

Store the solution in a clearly labeled bottle at room temperature.
4.1.2 1 M Hydrochloric Acid (HCI) Clearing Solution (Optional)
This solution can be used as a final rinse to reduce background staining on some surfaces.[1]
e Materials:
o Concentrated Hydrochloric Acid (HCI)
o Distilled or deionized water
o 100 mL volumetric flask
o Graduated cylinder or pipette

o Appropriate personal protective equipment (fume hood, acid-resistant gloves, safety
goggles)

e Procedure (perform in a fume hood):
o Add approximately 80 mL of distilled water to the 100 mL volumetric flask.

o Carefully measure 8.3 mL of concentrated HCI and slowly add it to the water in the flask.
Always add acid to water, never the other way around.

o Allow the solution to cool to room temperature.
o Add distilled water to the 100 mL mark.

o Stopper and mix thoroughly.
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o Store in a clearly labeled, appropriate container.

Latent Fingerprint Development Protocol

4.2.1 Development on the Adhesive Side of Tapes

o Preparation: Carefully handle the tape with forceps to avoid depositing additional prints. If
necessary, secure the non-adhesive ends of the tape to a microscope slide to prevent
curling.[1]

« Immersion: Immerse the tape, adhesive side up, in the 0.1% Basic Violet 14 solution for 1 to
2 minutes.[1][2] The specimen can also be floated on the surface of the solution.

» Rinsing: Remove the tape from the solution with forceps and rinse gently under cool running
water for several seconds to remove excess dye.[1]

» Evaluation: Examine the tape for developed fingerprints.

« Intensification (Optional): If the developed prints are faint, the immersion and rinsing steps
can be repeated until the desired contrast is achieved.[1]

e Background Clearing (Optional): If background staining is heavy, briefly rinse the tape with
the 1 M HCI solution and then immediately rinse with water. This step should be done with
caution as it can also fade the developed print.

e Drying: Allow the tape to air dry completely.

e Preservation: The developed fingerprints should be photographed for documentation.[1][2]
For physical preservation, the adhesive side of the tape can be mounted onto a clear acetate
sheet.

4.2.2 Development on Other Non-Porous Surfaces

o Application: The 0.1% Basic Violet 14 solution can be applied by immersion, spraying, or
gentle swabbing.

e Contact Time: Allow the solution to remain in contact with the surface for 1 to 2 minutes.
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» Rinsing: Gently rinse the surface with water to remove the excess dye.

e Drying and Preservation: Allow the surface to air dry and photograph any developed prints.
Safety Precautions

Basic Violet 14 is a potent dye and requires careful handling.

o Personal Protective Equipment (PPE): Always wear safety goggles, gloves, and a lab coat
when handling the powder or solutions.

» Handling: Avoid inhalation of the powder by working in a well-ventilated area or a fume hood.
Minimize dust generation.

» Contact: Avoid contact with skin and eyes. In case of contact, flush the affected area with
copious amounts of water.

 Ingestion: Harmful if swallowed.

o Disposal: Dispose of solutions and contaminated materials in accordance with local, state,
and federal regulations.
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Caption: Experimental workflow for latent fingerprint development using Basic Violet 14.
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Caption: Hypothesized interaction of Basic Violet 14 with fingerprint residue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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